![molecular formula C25H23NO4S B6254508 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-[4-(methylsulfanyl)phenyl]propanoic acid CAS No. 1701975-51-0](/img/no-structure.png)
2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-[4-(methylsulfanyl)phenyl]propanoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-[4-(methylsulfanyl)phenyl]propanoic acid' involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc-protected amine is then coupled with the methylthiophenylpropanoic acid to form the desired compound.", "Starting Materials": [ "Methylthiophenylpropanoic acid", "9H-Fluorene-9-methanol", "Di-tert-butyl dicarbonate (Boc2O)", "N,N-Dimethylformamide (DMF)", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Dichloromethane (DCM)", "Sodium bicarbonate (NaHCO3)" ], "Reaction": [ "Protection of amine group with Boc2O in DCM", "Introduction of Fmoc group with Fmoc-Cl and TEA in DMF", "Deprotection of Boc group with HCl in DCM", "Coupling of Fmoc-protected amine with methylthiophenylpropanoic acid using HATU and TEA in DMF", "Removal of Fmoc group with 20% piperidine in DMF", "Acidification of reaction mixture with HCl", "Extraction of product with EtOAc", "Washing of organic layer with NaHCO3 and brine", "Drying of organic layer with Na2SO4", "Concentration of organic layer under reduced pressure", "Recrystallization of product from MeOH" ] } | |
CAS RN |
1701975-51-0 |
Product Name |
2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-[4-(methylsulfanyl)phenyl]propanoic acid |
Molecular Formula |
C25H23NO4S |
Molecular Weight |
433.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
